N-(2-furylmethyl)-4-(4-methoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinamine

• IUPAC Name: N-(furan-2-ylmethyl)-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H14F3N3O2/c1-24-12-6-4-11(5-7-12)14-9-15(17(18,19)20)23-16(22-14)21-10-13-3-2-8-25-13/h2-9H,10H2,1H3,(H,21,22,23)
• InChI Key: SXCCGQLAEHQRQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=N2)NCC3=CC=CO3)C(F)(F)F
• Molecular Formula: C17H14F3N3O2
• Molecular Weight: 349.31 g/mol

Description

N-(2-furylmethyl)-4-(4-methoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinamine is a chemical compound that has been extensively studied in scientific research. It is commonly known as FMTPA and belongs to the class of pyrimidine derivatives. This compound has been found to have various applications in the field of medicinal chemistry, particularly in the development of new drugs.

Mechanism of Action

The mechanism of action of FMTPA involves the inhibition of specific enzymes, particularly tyrosine kinases. This inhibition leads to the suppression of cell growth and proliferation, which is particularly relevant in the context of cancer treatment.
Biochemical and Physiological Effects:
FMTPA has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as the growth of fungal and viral cells. FMTPA has also been found to have anti-inflammatory properties, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

FMTPA has several advantages as a compound for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. However, its potency and specificity as an inhibitor of tyrosine kinases may limit its use in certain experiments.

Future Directions

There are several future directions for the study of FMTPA. One potential area of research is the development of new drugs that are based on FMTPA's inhibitory effects on tyrosine kinases. Another potential area of research is the exploration of FMTPA's anti-inflammatory properties for the treatment of inflammatory diseases. Additionally, further studies are needed to fully understand the biochemical and physiological effects of FMTPA.

Scientific Research Applications

FMTPA has been extensively studied for its potential as a therapeutic agent. It has been found to have inhibitory effects on several enzymes, including tyrosine kinases, which play a crucial role in the development of cancer. FMTPA has also been found to have antifungal and antiviral properties, making it a promising candidate for the development of new drugs.